Cas no 895639-71-1 (3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine)

3-(Benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine is a quinoline derivative featuring a benzenesulfonyl substituent at the 3-position and a diethylamino group at the 4-position, with a methoxy moiety at the 6-position. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its structurally diverse functional groups, which may confer selectivity in binding interactions. The benzenesulfonyl group enhances stability and influences electronic properties, while the diethylamino and methoxy substituents contribute to solubility and reactivity modulation. Its well-defined molecular architecture makes it suitable for further derivatization in medicinal chemistry research, particularly in the development of bioactive molecules targeting specific pathways.

3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine structure

895639-71-1 structure

Product Name:3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine

CAS No:895639-71-1

MF:C₂₀H₂₂N₂O₃S

MW:370.465283870697

CID:6332304

PubChem ID:7184843

Update Time:2025-10-29

3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- 3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine
- HMS3444L04
- SR-01000013634
- 895639-71-1
- CCG-137982
- (3-Benzenesulfonyl-6-methoxy-quinolin-4-yl)-diethyl-amine
- AKOS001865649
- F1609-0104
- SR-01000013634-1
- Inchi： 1S/C20H22N2O3S/c1-4-22(5-2)20-17-13-15(25-3)11-12-18(17)21-14-19(20)26(23,24)16-9-7-6-8-10-16/h6-14H,4-5H2,1-3H3
- InChI Key： SJPCVJNCSXEUED-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(C1=CN=C2C=CC(=CC2=C1N(CC)CC)OC)(=O)=O

Computed Properties

Exact Mass: 370.13511374g/mol
Monoisotopic Mass: 370.13511374g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 538
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 67.9Å²

3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1609-0104-2μmol	3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine	895639-71-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1609-0104-1mg	3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine	895639-71-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1609-0104-2mg	3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine	895639-71-1	90%+	2mg	$59.0	2023-05-17

3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine Related Literature

1. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
3. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Additional information on 3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine

Comprehensive Overview of 3-(Benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine (CAS No. 895639-71-1)

3-(Benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine (CAS No. 895639-71-1) is a specialized quinoline derivative with a unique molecular structure that combines a benzenesulfonyl group, a diethylamine moiety, and a methoxy substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its structural features make it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for high-purity quinoline derivatives like 3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine has surged, driven by advancements in medicinal chemistry and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues. Online searches for terms such as "quinoline-based drug development" and "CAS 895639-71-1 supplier" reflect the growing curiosity about this compound's commercial and scientific potential.

The synthesis of 3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine involves multi-step organic reactions, including sulfonylation and amination processes. Its molecular weight (388.48 g/mol) and solubility profile (moderate in organic solvents like DMSO and ethanol) make it suitable for laboratory-scale experiments. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a critical factor for researchers seeking reproducible results in biological assays.

From an industrial perspective, CAS 895639-71-1 is often discussed in forums focusing on custom synthesis and scale-up challenges. Questions like "How to optimize the yield of 3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine?" or "What are the storage conditions for this compound?" highlight practical concerns among chemists. Proper handling under inert atmospheres and protection from light are recommended to maintain stability, aligning with broader trends in green chemistry and sustainable manufacturing.

Beyond pharmaceuticals, 3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine has exploratory uses in organic electronics due to its conjugated system. Its fluorescence properties are under investigation for potential roles in sensor technologies or OLED materials. This multidisciplinary relevance positions the compound as a versatile tool in both academia and industry, resonating with search trends like "quinolines in material science" and "emerging heterocyclic compounds."

Regulatory compliance is another hot topic surrounding CAS 895639-71-1. While not classified as hazardous under major chemical inventories, its safe use requires adherence to REACH and GHS guidelines. Suppliers emphasizing certificates of analysis (CoA) and MSDS documentation cater to buyers prioritizing transparency—a trend reflected in search queries such as "is 3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine regulated?"

In conclusion, 3-(benzenesulfonyl)-N,N-diethyl-6-methoxyquinolin-4-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in life sciences and advanced materials, coupled with rigorous quality standards, ensures its continued relevance. As research evolves, this compound may well become a cornerstone in addressing unmet needs across diverse scientific domains.